Cas no 88176-28-7 (1,3-Cyclohexanedione, 5-(2,4,6-triethylphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(2,4,6-triethylphenyl)-
• CAS No: 88176-28-7
• MF: C₁₈H₂₄O₂
• MW: 272.381965637207
• CID: 642032
• PubChem ID: 71410265
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(2,4,6-triethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(2,4,6-triethylphenyl)-
• 5-(2,4,6-triethylphenyl)cyclohexane-1,3-dione
• 88176-28-7
• DTXSID40829954

• Inchi： 1S/C18H24O2/c1-4-12-7-13(5-2)18(14(6-3)8-12)15-9-16(19)11-17(20)10-15/h7-8,15H,4-6,9-11H2,1-3H3
• InChI Key： VBIIDTONKBGRPL-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1)C1C(CC)=CC(CC)=CC=1CC)=O

Computed Properties

• Exact Mass: 272.177630004g/mol
• Monoisotopic Mass: 272.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų